Cas no 1638521-29-5 (4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid)

• Product Name: 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid
• CAS No: 1638521-29-5
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 5190996
• Update Time: 2025-06-09

4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-4-(3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl)benzoic acid
• Benzoic acid, 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]-
• 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid

• Inchi： 1S/C18H16O5/c1-22-14-8-9-15(17(11-14)23-2)16(19)10-5-12-3-6-13(7-4-12)18(20)21/h3-11H,1-2H3,(H,20,21)/b10-5+
• InChI Key： ZGOJJBQEAOMRNO-BJMVGYQFSA-N
• SMILES： C(O)(=O)C1=CC=C(/C=C/C(C2=CC=C(OC)C=C2OC)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid

Comprehensive Overview of 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid (CAS No. 1638521-29-5)

4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid (CAS No. 1638521-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoic acid derivative features a unique propenyl backbone conjugated with a 2,4-dimethoxyphenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders—topics frequently searched in AI-driven drug development platforms.

The compound’s E-configuration (trans-isomer) is critical for its stability and interaction with biological targets, a detail often highlighted in computational chemistry studies. Researchers exploring structure-activity relationships (SAR) frequently investigate such compounds to optimize efficacy. With the rise of precision medicine, derivatives of 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid are being studied for their potential in personalized therapies, aligning with trending searches like "small molecule inhibitors" and "targeted drug delivery."

In materials science, this compound’s π-conjugated system and electron-withdrawing carbonyl group make it a candidate for organic electronics, such as OLEDs or photovoltaic cells. Queries like "organic semiconductors" and "sustainable materials" reflect growing interest in such applications. Its synthesis often involves Pd-catalyzed cross-coupling or Knoevenagel condensation—methods widely discussed in green chemistry forums.

Analytical characterization of CAS No. 1638521-29-5 typically employs HPLC, NMR, and mass spectrometry, techniques central to quality control in pharmaceuticals. The compound’s logP and solubility profiles are also key metrics, often queried in ADME/Tox studies. As AI-powered drug design gains traction, datasets involving such compounds are increasingly shared in open-access repositories, fueling collaborative research.

Regulatory-wise, 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid is not classified as hazardous, but proper handling protocols are recommended. Its commercial availability through specialty chemical suppliers caters to labs focusing on high-throughput screening—a hot topic in automated synthesis workflows. Future directions may explore its role in bioconjugation or as a fluorescent probe, addressing search trends like "imaging agents" and "theranostics."